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Compound of Interest

Compound Name: HO-PEG4-Benzyl ester

Cat. No.: B8103797 Get Quote

In-Depth Technical Guide: HO-PEG4-Benzyl
Ester
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

applications of HO-PEG4-Benzyl ester, a heterobifunctional polyethylene glycol (PEG) linker.

This molecule is of significant interest in the fields of bioconjugation, drug delivery, and

particularly in the development of Proteolysis Targeting Chimeras (PROTACs).

Core Properties of HO-PEG4-Benzyl Ester
HO-PEG4-Benzyl ester is a well-defined, monodisperse PEG linker featuring a terminal

hydroxyl (-OH) group and a benzyl-protected carboxylic acid. The four ethylene glycol units

provide a hydrophilic spacer that can enhance the solubility and pharmacokinetic properties of

the conjugated molecule.

Quantitative Data Summary
The key molecular and physical properties of HO-PEG4-Benzyl ester are summarized in the

table below.
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Property Value Citation(s)

Molecular Weight 356.41 g/mol [1][2][3][4]

Molecular Formula C₁₈H₂₈O₇ [1]

Appearance
Colorless or Light Yellowish

Liquid

Purity Typically ≥95%

Storage Conditions -20°C for long-term storage

Application in PROTAC Development
A primary application of HO-PEG4-Benzyl ester is its use as a linker in the synthesis of

PROTACs. PROTACs are heterobifunctional molecules that recruit a target protein to an E3

ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein

by the proteasome. The PEG linker serves to connect the target protein ligand to the E3 ligase

ligand, and its length and composition are critical for the formation of a stable and productive

ternary complex.

The diagram below illustrates the general workflow for utilizing a hydroxyl- and protected-acid-

terminated PEG linker, such as HO-PEG4-Benzyl ester, in the synthesis of a PROTAC.
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PROTAC Synthesis Workflow

HO-PEG4-Benzyl ester

Step 1: Deprotection
(e.g., Hydrogenolysis)

Remove Benzyl group

HO-PEG4-Acid Step 2: First Coupling
(e.g., Amide bond formation)

Target Ligand-PEG4-OH

Attach Target Ligand

Step 3: Second Coupling
(e.g., Ether or Ester formation)

Final PROTAC Molecule

Attach E3 Ligase Ligand

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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